Cas no 108825-41-8 (1H-Tetrazole, 1-propyl-)

• Product Name: 1H-Tetrazole, 1-propyl-
• CAS No: 108825-41-8
• MF: C₄H₈N₄
• MW: 112.13311958313
• CID: 1186400
• PubChem ID: 13760805
• Update Time: 2025-04-20

1H-Tetrazole, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-propyl-
• 1-propyltetrazole
• SCHEMBL3643462
• 1-Propyl-1H-tetrazole
• DTXSID70548661
• 108825-41-8

• Inchi： 1S/C4H8N4/c1-2-3-8-4-5-6-7-8/h4H,2-3H2,1H3
• InChI Key： AHYVTIGFFGLKHA-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)CCC

Computed Properties

• Exact Mass: 112.074896272g/mol
• Monoisotopic Mass: 112.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles